1-[(piperidin-3-yl)methyl]piperazine trihydrochloride
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Overview
Description
1-[(piperidin-3-yl)methyl]piperazine trihydrochloride is a chemical compound that belongs to the class of piperazine derivatives. It is a trihydrochloride salt of a piperidin-3-ylmethyl substituted piperazine. This compound is known for its significant role in various scientific research applications, particularly in the fields of chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[(piperidin-3-yl)methyl]piperazine trihydrochloride typically involves the reaction of piperidine with piperazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity .
Industrial Production Methods: In an industrial setting, the production of this compound involves large-scale chemical synthesis using advanced equipment and technology. The process is designed to ensure consistent quality and high efficiency. The use of automated systems and stringent quality control measures are essential to meet the demands of various applications .
Chemical Reactions Analysis
Types of Reactions: 1-[(piperidin-3-yl)methyl]piperazine trihydrochloride undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.
Common Reagents and Conditions: The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products .
Major Products Formed: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols or amines .
Scientific Research Applications
1-[(piperidin-3-yl)methyl]piperazine trihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.
Biology: It is used in the study of biological processes and as a tool for investigating the function of specific proteins and enzymes.
Medicine: It has potential therapeutic applications, including its use in the development of new drugs and treatments for various diseases.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[(piperidin-3-yl)methyl]piperazine trihydrochloride involves its interaction with specific molecular targets and pathways in the body. The compound can bind to and modulate the activity of certain proteins and enzymes, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Piperidine: A six-membered heterocycle with one nitrogen atom, commonly used in the synthesis of pharmaceuticals.
Piperazine: A heterocyclic organic compound with two nitrogen atoms, widely used in medicinal chemistry.
Uniqueness: 1-[(piperidin-3-yl)methyl]piperazine trihydrochloride is unique due to its specific structure, which combines the features of both piperidine and piperazine. This unique structure allows it to exhibit distinct chemical and biological properties, making it valuable for various scientific research applications .
Properties
CAS No. |
2703780-51-0 |
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Molecular Formula |
C10H24Cl3N3 |
Molecular Weight |
292.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.